1-(3-methoxypropyl)-N,N-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-(3-methoxypropyl)-N,N-dimethyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C17H20N4O3/c1-19(2)17(23)13-11-12-15(20(13)9-6-10-24-3)18-14-7-4-5-8-21(14)16(12)22/h4-5,7-8,11H,6,9-10H2,1-3H3
• InChI Key: ACERMUNUPZZQML-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=C(N1CCCOC)N=C3C=CC=CN3C2=O
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. For instance, CuCl and 6-methylpicolinic acid were used as a catalytic system in the reaction of 5-bromopyrimidin-4-amines with alkynes to synthesize pyrrolo[2,3-d]pyrimidines.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have highlighted the synthesis and exploration of chemical properties of compounds structurally related to 1-(3-methoxypropyl)-N,N-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide. For instance, research has shown the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities. These compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, have been studied for their potential COX-1/COX-2 inhibition, providing a basis for further pharmacological research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral and Antifungal Activities

Compounds with a pyrrolo[2,3-d]pyrimidine core have been investigated for their antiviral properties. A study on the synthesis of non-nucleoside analogs of toyocamycin, sangivamycin, and thiosangivamycin demonstrated that certain substituents on the pyrrolo[2,3-d]pyrimidine ring are crucial for antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus (HSV-1), suggesting their potential application in antiviral drug development (Renau et al., 1996). Additionally, new pyrido[2,3-d]pyrimidines have shown significant antifungal activities, indicating their potential as antifungal agents (Hanafy, 2011).

Mechanism of Action

The mechanism of action of pyrimidines is often related to their inhibitory response against the expression and activities of certain vital inflammatory mediators.

Future Directions

Research in the field of pyrimidines is ongoing, with a focus on developing new pyrimidines as anti-inflammatory agents. Future research may also explore the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.